2-{[4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

Specification

• CAS No.: 899944-89-9
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.45
• IUPAC Name: 2-[4-(2-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• Standard InChI: InChI=1S/C20H19N3O3S/c1-14-7-9-15(10-8-14)22-18(24)13-27-19-20(25)23(12-11-21-19)16-5-3-4-6-17(16)26-2/h3-12H,13H2,1-2H3,(H,22,24)
• Standard InChI Key: JNPMIXCMMAIFAR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC=CC=C3OC

Introduction

Chemical Formula and Molecular Weight

• Molecular Formula: C$_{22}$H$_{20}$N$_{4}$O$_{3}$S

• Molecular Weight: Approximately 416 g/mol (estimated based on similar compounds)

Structural Features

• The compound contains a 2-methoxyphenyl group attached to a 3-oxo-3,4-dihydropyrazin-2-yl moiety via a sulfanyl linkage.

• It also features an N-(4-methylphenyl)acetamide group, which contributes to its potential biological activity.

Synthesis Methods

The synthesis of this compound likely involves multiple steps, including:

• Formation of the Pyrazine Ring: Utilizing appropriate precursors to construct the pyrazinyl core.

• Introduction of the Methoxyphenyl Group: Employing reagents to attach the methoxyphenyl moiety to the pyrazine ring.

• Attachment of the Sulfanyl Group: Using sulfanyl reagents to link the pyrazinyl structure to the acetamide group.

• Introduction of the 4-Methylphenyl Group: Incorporating the 4-methylphenyl moiety into the acetamide group.

Common reagents used in these steps include thionyl chloride, triethylamine, and various solvents such as acetone or 1,4-dioxane.

Biological Activities and Potential Applications

Compounds with similar structural motifs have shown significant biological activities, including:

• Antioxidant Activity: Often measured through assays like DPPH radical scavenging.

• Antimicrobial Properties: Derivatives with similar scaffolds have shown effectiveness against various bacterial strains.

• Potential Anticancer Properties: Due to their ability to interact with specific biological targets.

The exact biological activities of 2-{[4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide would require further in vitro and in vivo studies to determine its potential therapeutic applications.